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Compound of Interest

Compound Name: 9-Phenylanthracene

Cat. No.: B014458 Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety and handling protocols for chemical compounds is paramount. This guide provides

a comprehensive overview of the safety precautions, handling procedures, and toxicological

profile of 9-Phenylanthracene (CAS No. 602-55-1), a polycyclic aromatic hydrocarbon utilized

in organic synthesis and materials science.

Section 1: Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 9-Phenylanthracene is classified as hazardous to the aquatic environment.[1][2][3]

Specifically, it is categorized as Aquatic Acute 1 and Aquatic Chronic 1, indicating that it is very

toxic to aquatic life with long-lasting effects.[1][2][3] While it is not classified as a hazardous

substance under the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), it

may cause irritation.[1][4]

GHS Hazard Statements:

H400: Very toxic to aquatic life.[1][3]

H410: Very toxic to aquatic life with long lasting effects.[1][2][3]

Precautionary Statements:

P273: Avoid release to the environment.[2][3][5]
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P391: Collect spillage.[3][5]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[3]

Section 2: Physical and Chemical Properties
A summary of the key physical and chemical properties of 9-Phenylanthracene is provided in

the table below. This data is essential for the safe handling and storage of the compound.

Property Value Reference

Molecular Formula C₂₀H₁₄ [2][5][6]

Molecular Weight 254.33 g/mol [2][6]

Appearance
Off-white to pale brown/yellow

solid powder
[4][5]

Melting Point 153-155 °C [2]

Boiling Point 417 °C [2][6]

Solubility Insoluble in water [5]

Vapor Pressure 0.00000009 mmHg [1]

Storage
Light Sensitive, store in a cool,

dry, and well-ventilated place.
[5][7][8][9]

Section 3: Toxicological Information
Detailed toxicological studies on 9-Phenylanthracene are limited. Most safety data sheets

indicate that no acute toxicity information is available and the toxicological properties have not

been fully investigated.[4] However, as with other polycyclic aromatic hydrocarbons, caution

should be exercised.

Acute Toxicity: No information available.[4]

Irritation: May cause irritation.[1]
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Carcinogenicity: No component of this product present at levels greater than or equal to

0.1% is identified as a probable, possible or confirmed human carcinogen by IARC, ACGIH,

NTP, or OSHA.[4]

Section 4: Experimental Protocols
Detailed experimental protocols for the safety assessment of 9-Phenylanthracene are not

readily available in the public domain. The provided information is based on standard safety

data sheets. For specific experimental use, it is imperative to conduct a thorough risk

assessment and consult institutional safety guidelines.

A general experimental workflow for handling 9-Phenylanthracene in a research setting is

outlined below.
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Experimental Workflow for Handling 9-Phenylanthracene

Preparation
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Caption: A logical workflow for the safe handling of 9-Phenylanthracene in a laboratory

setting.

Section 5: Safety and Handling Precautions
5.1 Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[4]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[4]

Respiratory Protection: Use a NIOSH/MSHA approved respirator if dust is generated.[2]

5.2 Handling:

Avoid contact with skin, eyes, and clothing.[4]

Avoid dust formation.

Use only in a well-ventilated area, preferably in a chemical fume hood.[7]

Keep away from heat, sparks, and open flames.

Handle under an inert atmosphere if the compound is sensitive to air or moisture.

5.3 Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[7]

Protect from light.[5][8][9]

Store away from incompatible materials such as strong oxidizing agents.[4]

Section 6: Emergency Procedures
6.1 First-Aid Measures:

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Get medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[4]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical attention.[4]
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Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Consult a physician.

6.2 Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam.

[4]

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[4]

6.3 Accidental Release Measures:

Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Avoid dust formation.

Environmental Precautions: Do not let product enter drains.

Methods for Cleaning Up: Sweep up and shovel into a suitable container for disposal. Avoid

generating dust.

Section 7: Reactivity and Stability
Reactivity: No information available.

Chemical Stability: Stable under recommended storage conditions.[4]

Possibility of Hazardous Reactions: No information available.

Conditions to Avoid: Heat, flames, sparks, and exposure to light.[8][9]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide.[4]

A diagram illustrating the potential reactivity and decomposition pathways is presented below.
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Potential Reactivity of 9-Phenylanthracene
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Caption: A diagram showing the potential reactivity of 9-Phenylanthracene with incompatible

materials and under thermal stress.

Section 8: Disposal Considerations
Dispose of this material and its container as hazardous waste in accordance with local, state,

and federal regulations.[5] Do not allow it to enter the environment.[5]

This technical guide is intended to provide comprehensive safety and handling information for

9-Phenylanthracene. It is crucial for all personnel handling this chemical to be thoroughly

familiar with this information and to adhere strictly to the recommended safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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